Cas no 1396879-44-9 (N-(2-methoxyphenyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane-1-carboxamide hydrochloride)

• Product Name: N-(2-methoxyphenyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane-1-carboxamide hydrochloride
• CAS No: 1396879-44-9
• MF: C₁₈H₂₆ClN₅O₂
• MW: 379.884342670441
• CID: 6224011
• PubChem ID: 71790542
• Update Time: 2025-11-01

N-(2-methoxyphenyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane-1-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane-1-carboxamide hydrochloride
• N-(2-methoxyphenyl)-4-[2-(1H-pyrazol-1-yl)ethyl]-1,4-diazepane-1-carboxamide hydrochloride
• AKOS026687320
• 4-(2-(1H-pyrazol-1-yl)ethyl)-N-(2-methoxyphenyl)-1,4-diazepane-1-carboxamide hydrochloride
• VU0538047-1
• N-(2-methoxyphenyl)-4-(2-pyrazol-1-ylethyl)-1,4-diazepane-1-carboxamide;hydrochloride
• 1396879-44-9
• F6228-0294

• Inchi： 1S/C18H25N5O2.ClH/c1-25-17-7-3-2-6-16(17)20-18(24)22-10-5-9-21(12-14-22)13-15-23-11-4-8-19-23;/h2-4,6-8,11H,5,9-10,12-15H2,1H3,(H,20,24);1H
• InChI Key： HBVALIYZAPQJNQ-UHFFFAOYSA-N
• SMILES： Cl.O=C(NC1C=CC=CC=1OC)N1CCCN(CCN2C=CC=N2)CC1

Computed Properties

• Exact Mass: 379.1775028g/mol
• Monoisotopic Mass: 379.1775028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(2-methoxyphenyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane-1-carboxamide hydrochloride

Introduction to N-(2-methoxyphenyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane-1-carboxamide hydrochloride (CAS No. 1396879-44-9)

N-(2-methoxyphenyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane-1-carboxamide hydrochloride, a compound with the CAS number 1396879-44-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical and pharmacological properties.

The core structure of N-(2-methoxyphenyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane-1-carboxamide hydrochloride features a diazepane ring, which is a well-known scaffold in medicinal chemistry for its ability to interact with various biological targets. The diazepane ring is further substituted with a 2-(1H-pyrazol-1-yl)ethyl side chain, which introduces additional complexity and potential for modulating biological activity. This side chain is particularly noteworthy as it contains a pyrazole moiety, a heterocyclic compound that has been extensively studied for its role in drug development.

The presence of the 2-methoxyphenyl group in the molecule further enhances its pharmacological profile. This aromatic group is known to influence the solubility and metabolic stability of pharmaceutical compounds, making it an attractive feature for drug design. The hydrochloride salt form of this compound ensures improved solubility and bioavailability, which are critical factors for the efficacy of any therapeutic agent.

Recent research in the field of medicinal chemistry has highlighted the importance of polypharmacicity, where a single molecule can interact with multiple targets to produce a desired therapeutic effect. N-(2-methoxyphenyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane-1-carboxamide hydrochloride embodies this concept by incorporating multiple pharmacophores that can potentially interact with different biological pathways. This multifaceted approach has shown promise in preclinical studies for the treatment of various neurological and inflammatory disorders.

One of the most intriguing aspects of this compound is its potential application in the treatment of neurological disorders. The diazepane ring is known to have sedative and anxiolytic properties, making it a candidate for the development of new antipsychotic and anxiolytic drugs. Additionally, the pyrazole moiety has been shown to modulate neurotransmitter systems involved in mood regulation and cognitive function. These properties make N-(2-methoxyphenyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane-1-carboxamide hydrochloride a promising candidate for further investigation in this area.

In addition to its potential neurological applications, this compound has also shown promise in treating inflammatory conditions. The methoxyphenyl group is known to possess anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. This effect, combined with the ability of the diazepane ring to modulate immune responses, makes N-(2-methoxyphenyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane-1-carboxamide hydrochloride a versatile molecule with broad therapeutic potential.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the pyrazole moiety into the diazepane ring is particularly challenging and requires advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions. These methods are essential for achieving the desired regioselectivity and stereoselectivity, which are critical for pharmaceutical applications.

Recent advancements in computational chemistry have also played a significant role in optimizing the synthesis of N-(2-methoxyphenyl)-4-2-(1H-pyrazol-1-y)ethyl-l,4-diazepane-l-carboxamide hydrochloride. Molecular modeling techniques have been used to predict the most favorable reaction pathways and identify potential intermediates that can improve overall yield and efficiency. These computational tools have become indispensable in modern drug discovery and development processes.

The pharmacokinetic profile of this compound is another area of interest. Studies have shown that the hydrochloride salt form enhances oral bioavailability by improving solubility in aqueous environments. Additionally, preliminary metabolic studies suggest that this compound undergoes limited biotransformation, indicating a favorable pharmacokinetic profile with reduced risk of accumulation or toxicity.

Future research directions for N-(2-methoxyphenyl)-4-Z(IZH-pyrazol-l-yI)ethyl-l,Z-diazepane-l-carboxamide hydrochloride include exploring its mechanism of action in detail and evaluating its efficacy in clinical trials. Understanding how this compound interacts with biological targets at the molecular level will provide valuable insights into its therapeutic potential and help guide future drug development efforts.

In conclusion, N-(Z-methoxyphenyl)-Z-Z(IZH-pyrazol-l-yI)ethyl-l,Z-diazepane-l-carboxamide hydrochloride (CAS No. 1396879-Z4-Z9) represents a significant advancement in pharmaceutical chemistry with broad therapeutic potential. Its unique structural features and promising preclinical results make it an attractive candidate for further investigation in treating neurological and inflammatory disorders. Continued research into its synthesis, pharmacokinetics, and mechanism of action will be crucial for realizing its full therapeutic potential.